8-methyl-8,10,12,13,15,16-hexazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(16),2,4,6,9,11-hexaene-14-thione

• Molecular Formula: C11H8N6S
• Molecular Weight: 256.29 g/mol
• IUPAC Name: 8-methyl-8,10,12,13,15,16-hexazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(16),2,4,6,9,11-hexaene-14-thione
• InChI: InChI=1S/C11H8N6S/c1-16-7-5-3-2-4-6(7)8-9(16)12-10-13-14-11(18)17(10)15-8/h2-5H,1H3,(H,14,18)
• InChI Key: MILIAARETAWECT-UHFFFAOYSA-N
• SMILES: CN1C2=CC=CC=C2C3=NN4C(=S)NN=C4N=C31

Description

10-methyl-10H-[1,2,4]triazolo[4’,3’:2,3][1,2,4]triazino[5,6-b]indole-3-thiol is a complex heterocyclic compound with a fused ring structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 10-methyl-10H-[1,2,4]triazolo[4’,3’:2,3][1,2,4]triazino[5,6-b]indole-3-thiol typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 3-amino-1,2,4-triazole with 2-chloro-3-formylindole in the presence of a base, followed by methylation and thiolation steps . The reaction conditions often require an inert atmosphere, such as nitrogen or argon, and temperatures ranging from 50°C to 150°C, depending on the specific reagents and solvents used.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization, column chromatography, and high-performance liquid chromatography (HPLC) are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

10-methyl-10H-[1,2,4]triazolo[4’,3’:2,3][1,2,4]triazino[5,6-b]indole-3-thiol undergoes various chemical reactions, including:

Oxidation: The thiol group can be oxidized to form disulfides or sulfonic acids.

Reduction: The compound can be reduced to form corresponding amines or hydrazines.